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Compound of Interest

Compound Name: Tartronic acid

Cat. No.: B1195899 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Tartronic acid, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Tartronic acid, also known as hydroxymalonic acid, is a combustible solid that can cause skin,

eye, and respiratory irritation.[1][2] Therefore, appropriate handling and disposal are

paramount.

Hazard and Safety Summary
All personnel handling Tartronic acid should be familiar with its hazard profile and the

necessary safety precautions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1195899?utm_src=pdf-interest
https://www.benchchem.com/product/b1195899?utm_src=pdf-body
https://www.benchchem.com/product/b1195899?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tartronic-acid
https://www.sigmaaldrich.com/RU/en/product/sial/86320
https://www.benchchem.com/product/b1195899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification &
Codes

Description
Personal Protective
Equipment (PPE)

Skin Irritation (H315) Causes skin irritation.[1]
Protective gloves, protective

clothing.[3][4]

Eye Irritation (H319)
Causes serious eye irritation.

[1]

Chemical safety goggles or

face shield.[3][4]

Respiratory Irritation (H335)
May cause respiratory

irritation.[1]

Dust mask (e.g., N95) or

approved respirator.[2][3]

Combustible Solid Combustible material.[2]
Keep away from open flames

and heat.[4]

Step-by-Step Disposal Procedure
The following steps outline the recommended procedure for the safe disposal of Tartronic
acid. This process should be carried out in a designated and well-ventilated area.

1. Personal Protective Equipment (PPE) and Spill Management:

PPE: Before handling, ensure you are wearing the appropriate PPE, including gloves, safety

goggles, and a dust mask.[2][3]

Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

[3][5]

Spill Containment: In the event of a spill, do not use compressed air to clear surfaces.[6]

Carefully sweep or shovel the solid material into a suitable, labeled container for disposal.[3]

2. Waste Collection and Storage:

Containerization: Place Tartronic acid waste into a suitable, closed, and clearly labeled

container.[3][7]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[3] Do not mix with other waste streams unless explicitly permitted by

your institution's waste management plan.[8]
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3. Final Disposal Method: The primary recommended method for the disposal of Tartronic acid
is through a licensed and approved waste disposal facility.

Professional Disposal Service: The most common recommendation is to dispose of the

contents and container at an approved waste disposal plant.[3][5] You should contact a

licensed professional waste disposal service to handle the material.[5]

Incineration: An alternative is to burn the waste in a chemical incinerator equipped with an

afterburner and scrubber.[7] Extra care should be taken during ignition as the material is

combustible.[7]

Regulatory Compliance: Waste generators are responsible for correctly classifying the waste

and must consult local, regional, and national hazardous waste regulations to ensure full

compliance.[3][6]

Important Considerations:

Do Not Dispose Down the Drain: Under no circumstances should Tartronic acid or its

containers be disposed of in the sewer system.[3][5][7]

Empty Containers: Treat empty containers as you would the product itself and dispose of

them according to the same procedures.[6][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tartronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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